molecular formula C12H16O3 B7725940 Ethyl 2-(4-ethylphenoxy)acetate CAS No. 71475-45-1

Ethyl 2-(4-ethylphenoxy)acetate

Cat. No. B7725940
CAS RN: 71475-45-1
M. Wt: 208.25 g/mol
InChI Key: CMUWQYNXOALYPI-UHFFFAOYSA-N
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Description

Ethyl 2-(4-ethylphenoxy)acetate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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properties

IUPAC Name

ethyl 2-(4-ethylphenoxy)acetate
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InChI

InChI=1S/C12H16O3/c1-3-10-5-7-11(8-6-10)15-9-12(13)14-4-2/h5-8H,3-4,9H2,1-2H3
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InChI Key

CMUWQYNXOALYPI-UHFFFAOYSA-N
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Canonical SMILES

CCC1=CC=C(C=C1)OCC(=O)OCC
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Molecular Formula

C12H16O3
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DSSTOX Substance ID

DTXSID40403733
Record name ethyl 2-(4-ethylphenoxy)acetate
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Molecular Weight

208.25 g/mol
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CAS RN

71475-45-1
Record name ethyl 2-(4-ethylphenoxy)acetate
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Synthesis routes and methods

Procedure details

A mixture of 4-ethylphenol (Aldrich) (14.34 g, 116.20 mmoles), anhydrous potassium carbonate (Aldrich) (20.47 g, 146.63 mmoles), ethyl bromoacetate (Aldrich) (17.01 g, 99.81 mmoles) and dry acetone (Aldrich) (200 mL) was refluxed with stirring under a drying tube for 18 hours. The reaction was cooled, and the volatiles were removed by spin evaporation in vacuo. The white residue was partitioned between ice-cold water (250 mL) and dichloromethane (250 mL). The dichloromethane phase was separated and washed with ice cold water (2×100 mL), an ice-cold solution of 5% aqueous sodium hydroxide (150 mL) and finally with ice-cold water (2×100 mL). The dichloromethane solution was dried over sodium sulfate and spin evaporated in vacuo to give 19.86 g (95% yield) of ethyl 4-ethylphenoxyacetate as a clear liquid, which was one spot on thin layer chromatography.
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14.34 g
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20.47 g
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17.01 g
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200 mL
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